molecular formula C24H22FN5O3S B590534 4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide CAS No. 1361483-35-3

4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide

Cat. No.: B590534
CAS No.: 1361483-35-3
M. Wt: 479.53
InChI Key: ZTBITMFBCUYPPF-UHFFFAOYSA-N
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Description

4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide is a useful research compound. Its molecular formula is C24H22FN5O3S and its molecular weight is 479.53. The purity is usually 95%.
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Biological Activity

The compound 4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide is a novel synthetic derivative with potential applications in cancer therapy and other therapeutic areas. Its unique structure suggests promising biological activities, particularly in inhibiting tumor cell proliferation.

  • Molecular Formula : C24H22FN5O3S
  • Molecular Weight : 479.53 g/mol
  • Purity : Typically ≥95%

The biological activity of this compound is primarily attributed to its ability to interact with specific cellular targets involved in cancer cell proliferation and survival. The presence of the fluorophenyl and pyridinyl groups enhances its binding affinity to these targets.

Anticancer Activity

Recent studies have demonstrated that derivatives similar to this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar structural motifs have shown IC50 values ranging from 0.23 µM to over 100 µM against different cancer types, indicating their potential as effective anticancer agents.

Cell Line IC50 (µM) Reference
A549 (Lung)0.23 - 2.1
T47D (Breast)27.3
HCT-116 (Colon)6.2

Mechanistic Insights

The mechanism by which this compound exerts its anticancer effects involves:

  • Induction of apoptosis in cancer cells.
  • Inhibition of key signaling pathways associated with cell proliferation and survival.
  • Disruption of the cell cycle, leading to increased rates of cell death.

Case Studies

A notable case study involving a related compound demonstrated its efficacy in vitro against human cancer cell lines, where it inhibited cell growth significantly compared to controls. The study's findings highlighted the importance of the compound's structural components in mediating biological activity.

Antimicrobial Activity

In addition to its anticancer properties, preliminary studies suggest that this compound may possess antimicrobial activity. Compounds with similar structures have shown effectiveness against various bacterial strains, indicating a broad-spectrum antimicrobial potential.

Properties

IUPAC Name

4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22FN5O3S/c25-20-4-2-1-3-17(20)14-30-11-12-34(32,33)22(15-30)24(31)27-18-5-6-21-19(13-18)23(29-28-21)16-7-9-26-10-8-16/h1-10,13,22H,11-12,14-15H2,(H,27,31)(H,28,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTBITMFBCUYPPF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CS(=O)(=O)C(CN1CC2=CC=CC=C2F)C(=O)NC3=CC4=C(C=C3)NN=C4C5=CC=NC=C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22FN5O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

479.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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